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Introduction

Emapticap pegol (also known as NOX-E36) is a pioneering therapeutic agent belonging to the
Spiegelmer® class of L-RNA aptamers. It is engineered to specifically bind and neutralize the
pro-inflammatory chemokine C-C motif-ligand 2 (CCL2), also known as monocyte
chemoattractant protein-1 (MCP-1).[1][2] CCL2 is a key signaling molecule in the inflammatory
cascade, responsible for the recruitment of monocytes and macrophages to sites of
inflammation.[3] By inhibiting CCL2, emapticap pegol effectively disrupts this inflammatory cell
infiltration, offering a promising therapeutic strategy for a range of inflammatory and fibrotic
diseases.[4][5]

Preclinical research has demonstrated the efficacy of the mouse-specific surrogate, mNOX-
E36, in various animal models, particularly in the context of diabetic nephropathy and other
inflammatory conditions.[3][6][7] These application notes provide a comprehensive guide to the
administration of emapticap pegol in preclinical animal studies, covering its mechanism of
action, administration protocols, and relevant experimental models.
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Mechanism of Action: The CCL2/CCR2 Signaling
AXis

Emapticap pegol exerts its therapeutic effect by targeting the CCL2/CCR2 signaling axis.
CCL2, secreted by various cell types in response to inflammatory stimuli, binds to its receptor,
CCRZ2, which is predominantly expressed on the surface of monocytes and macrophages.[8]
This binding initiates a conformational change in the G protein-coupled receptor CCR2,
activating several downstream signaling pathways, including the PI3K/Akt, JAK/STAT, and
MAPK pathways.[1][4][8] The activation of these pathways ultimately leads to cellular
responses such as chemotaxis, proliferation, survival, and cytokine production, driving the
inflammatory process.[1][4] Emapticap pegol, by binding to CCL2 with high affinity and

specificity, prevents its interaction with CCR2, thereby inhibiting the downstream signaling
cascade and mitigating the inflammatory response.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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